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Compound of Interest

Compound Name: 4-Propylnonane

CAS No.: 6165-37-3

Cat. No.: B13802712

Get Quote

This technical guide provides a comprehensive overview of the key thermochemical data for 4-
propylnonane (C₁₂H₂₆). Designed for researchers, scientists, and professionals in drug

development, this document summarizes essential thermodynamic parameters, outlines the

experimental methodologies for their determination, and illustrates the relationships between

these properties. The data presented is primarily based on critically evaluated values from the

National Institute of Standards and Technology (NIST) / Thermodynamics Research Center

(TRC) Web Thermo Tables.[1][2][3]

Core Thermochemical Data
The following tables summarize the fundamental thermochemical properties of 4-
propylnonane in its liquid and ideal gas phases. These values are crucial for understanding

the compound's stability, reactivity, and energy content.

Table 1: Standard Molar Enthalpy of Formation and Combustion
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Property Phase Value (kJ/mol)

Standard Molar Enthalpy of

Formation (298.15 K, 1 atm)
Liquid -359.2 ± 3.4

Standard Molar Enthalpy of

Formation (298.15 K, 1 atm)
Ideal Gas -306.7 ± 3.5

Standard Molar Enthalpy of

Combustion (298.15 K, 1 atm)
Liquid -8083.4 ± 3.4

Table 2: Molar Entropy and Heat Capacity

Property Phase Value (J/mol·K)

Standard Molar Entropy

(298.15 K, 1 atm)
Liquid 486.9 ± 2.4

Standard Molar Entropy

(298.15 K, 1 atm)
Ideal Gas 594.31 ± 2.97

Molar Heat Capacity at

Constant Pressure (298.15 K,

1 atm)

Liquid 371.7 ± 1.9

Molar Heat Capacity at

Constant Pressure (298.15 K,

1 atm)

Ideal Gas 247.93 ± 2.48

Experimental Protocols
While the specific experimental reports for the thermochemical data of 4-propylnonane are

embedded within the extensive and historical data compilations of the NIST/TRC archives, the

methodologies employed for alkanes are well-established. The following sections describe the

general experimental protocols for determining the key thermochemical properties.

Enthalpy of Formation
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The standard enthalpy of formation of organic compounds like 4-propylnonane is typically

determined indirectly through the measurement of the enthalpy of combustion.

Combustion Calorimetry: This technique involves the complete combustion of a known mass of

the substance in a high-pressure oxygen atmosphere within a device called a bomb

calorimeter.

Sample Preparation: A precise mass of 4-propylnonane is placed in a sample holder within

the calorimeter's bomb.

Pressurization: The bomb is sealed and pressurized with pure oxygen to ensure complete

combustion.

Immersion: The bomb is submerged in a known quantity of water in an insulated container

(the calorimeter).

Ignition and Temperature Measurement: The sample is ignited electrically, and the

temperature change of the water is meticulously recorded.

Calculation: The heat released by the combustion reaction is calculated from the

temperature rise and the heat capacity of the calorimeter system. This value is then used to

determine the enthalpy of combustion. The standard enthalpy of formation is subsequently

calculated using Hess's Law, by combining the experimental enthalpy of combustion with the

known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Heat Capacity
The heat capacity of liquid 4-propylnonane is measured using calorimetric methods that

quantify the energy required to raise the temperature of a known mass of the substance by a

specific amount.

Adiabatic Calorimetry: This is a highly accurate method for determining heat capacity.

Sample Containment: A known mass of the liquid sample is placed in a sealed calorimetric

vessel.
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Thermal Isolation: The vessel is placed within an adiabatic shield, which is heated or cooled

to maintain the same temperature as the vessel, thus preventing heat exchange with the

surroundings.

Energy Input: A measured amount of electrical energy is supplied to a heater within the

calorimetric vessel.

Temperature Measurement: The resulting temperature increase of the sample is precisely

measured.

Calculation: The heat capacity is calculated from the electrical energy input and the observed

temperature change.

Differential Scanning Calorimetry (DSC): This is a more common and faster method.

Sample and Reference: A small, known mass of the sample is placed in a pan, and an empty

reference pan is also prepared.

Controlled Heating: The sample and reference pans are heated at a controlled, linear rate.

Heat Flow Measurement: The instrument measures the difference in heat flow required to

maintain the sample and reference at the same temperature.

Calculation: This differential heat flow is directly proportional to the heat capacity of the

sample.

Standard Molar Entropy
The standard molar entropy of a substance in its liquid or ideal gas state is not typically

measured directly but is calculated using a combination of experimental data and

thermodynamic principles. The calculation is based on the Third Law of Thermodynamics.

Low-Temperature Heat Capacity: The heat capacity of the solid phase of the compound is

measured from as low a temperature as possible (approaching 0 K) up to its melting point.

Enthalpy of Phase Transitions: The enthalpies of any solid-solid phase transitions and the

enthalpy of fusion (melting) are determined experimentally, typically using calorimetry.
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Liquid-Phase Heat Capacity: The heat capacity of the liquid phase is measured from the

melting point up to the desired temperature (e.g., 298.15 K).

Entropy Calculation: The standard molar entropy at a given temperature is calculated by

integrating the heat capacity divided by temperature (Cp/T) from 0 K to that temperature, and

adding the entropies of all phase transitions that occur within that temperature range. For the

ideal gas state, the entropy of vaporization and the entropy change associated with the

expansion to the standard state pressure are also included.

Visualizations
The following diagrams illustrate the conceptual relationships between the core

thermochemical properties and a general workflow for their determination and evaluation.

Enthalpy of Formation
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Standard Entropy
(S°)

S(T₂) = S(T₁) + ∫(Cp/T) dT ΔG°f = ΔH°f - TΔS°
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Figure 1: Conceptual relationship between key thermochemical properties.
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Figure 2: General workflow for the determination and evaluation of thermochemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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